Cas no 16584-01-3 (2-Butyl-2H-benzo[d][1,2,3]triazole)

2-Butyl-2H-benzo[d][1,2,3]triazole structure
16584-01-3 structure
Product name:2-Butyl-2H-benzo[d][1,2,3]triazole
CAS No:16584-01-3
MF:C10H13N3
Molecular Weight:175.23032
MDL:MFCD00962172
CID:840934
PubChem ID:3343351

2-Butyl-2H-benzo[d][1,2,3]triazole Properties

Names and Identifiers

    • 2-Butyl-2H-benzo[d][1,2,3]triazole
    • 2-Butyl-2H-benzotriazole
    • 2-Butylbenzotriazole
    • 2-butyl-2H-benzo[d][1,2,3]triazole（WS203414）
    • 16584-01-3
    • W17524
    • CHEMBL4072288
    • DB-203235
    • AS-61889
    • AKOS022184248
    • MFCD00962172
    • 2-butyl-2H-1,2,3-benzotriazole
    • SCHEMBL9222921
    • BDBM50234603
    • CS-0059973
    • MDL： MFCD00962172
    • Inchi： InChI=1S/C10H13N3/c1-2-3-8-13-11-9-6-4-5-7-10(9)12-13/h4-7H,2-3,8H2,1H3
    • InChIKey： DRFDQBZSCVSFKT-UHFFFAOYSA-N
    • SMILES： CCCCN1N=C2C=CC=CC2=N1

Computed Properties

  • 精确分子量: 175.111
  • 同位素质量: 175.111
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 2
  • 重原子数量: 13
  • 可旋转化学键数量: 3
  • 复杂度: 146
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 30.7Ų
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.12
  • Boiling Point: 292 ºC
  • 闪点: 130 ºC

2-Butyl-2H-benzo[d][1,2,3]triazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00AN4H-500mg
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
500mg
 $75.00 2023-12-15
Aaron
AR00AN4H-1g
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
1g
 $92.00 2025-01-23
A2B Chem LLC
AE95429-100mg
2-Butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 93%
100mg
 $80.00 2024-04-20
Aaron
AR00AN4H-250mg
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
250mg
 $49.00 2025-01-23
eNovation Chemicals LLC
D770702-500mg
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
500mg
 $120 2024-06-06
eNovation Chemicals LLC
D770702-100mg
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
100mg
 $80 2024-06-06
eNovation Chemicals LLC
D770702-1g
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
1g
 $120 2025-02-21
eNovation Chemicals LLC
D770702-250mg
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
250mg
 $100 2024-06-06
eNovation Chemicals LLC
D770702-1g
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
1g
 $120 2025-02-25
eNovation Chemicals LLC
D770702-100mg
2-butyl-2H-benzo[d][1,2,3]triazole
 16584-01-3 95%
100mg
 $70 2025-02-25

2-Butyl-2H-benzo[d][1,2,3]triazole Literature

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